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Compound of Interest

Compound Name: Tris(tert-butoxy)silanol

Cat. No.: B099459

An In-depth Technical Guide to the Chemical Properties of Tris(tert-butoxy)silanol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of Tris(tert-
butoxy)silanol, a versatile organosilicon compound. The information is presented to be a
valuable resource for researchers, scientists, and professionals in drug development and
materials science.

Chemical and Physical Properties

Tris(tert-butoxy)silanol, with the CAS number 18166-43-3, is a white crystalline solid at room
temperature.[1] It is characterized by the presence of three bulky tert-butoxy groups and a
hydroxyl group attached to a central silicon atom. This structure imparts unique reactivity and
physical properties to the molecule.

Table 1: General Properties of Tris(tert-butoxy)silanol
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Property

Value

Molecular Formula

C12H2804Si[2][3][4]

Linear Formula

((CH3)3CO)3SIOH[1][5][6]

Molecular Weight 264.43 g/mol [3][4][5]
Appearance White crystals or powder[1]
CAS Number 18166-43-3[2][4][7]

ble 2: Physical ies of Tris(tert.! \silanol

Property Value

Melting Point 63-65 °C (lit.)[5][6][8][9][10]
Boiling Point 205-210 °C (lit.)[5][6][9][10]
Density 0.92 g/cm?3

Vapor Pressure

5-10 Torr at 80°C

Solubility

Not miscible or difficult to mix in water.[11]

Spectroscopic Properties

Spectroscopic analysis is crucial for the identification and characterization of Tris(tert-

butoxy)silanol.

Table 3: Spectroscopic Data for Tris(tert-butoxy)silanol
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Spectroscopic Technique Characteristic Features

A sharp O-H stretching band is observed near
Infrared (IR) Spectroscopy 3719 cm™1, confirming the presence of the

silanol group.[12]

1H and 2°Si NMR are used to confirm the
Nuclear Magnetic Resonance (NMR) molecular structure and purity. The 2°Si NMR
Spectroscopy chemical shifts for silanol groups are typically in
the range of 38—-45 ppm.[12]

Used to verify the molecular weight and
M Spect . fragmentation patterns. Key fragments have
ass Spectrometr
P y been observed at m/z values of 207, 151, and

95.[12]

Reactivity and Stability

Tris(tert-butoxy)silanol is a stable compound under anhydrous conditions due to the steric
hindrance provided by the bulky tert-butoxy groups.[12] However, it is sensitive to moisture and
will slowly decompose in the presence of water or moist air, liberating t-butanol.[2][13] It is
incompatible with strong oxidizing agents, strong acids, and halogens.[2][13]

The primary reactivity of Tris(tert-butoxy)silanol stems from its silanol group, which can react
with various substrates. It is a key precursor in materials science, particularly for the deposition
of silicon-based thin films.[12]

Key Reactions:

» Reaction with Metal Alkyl Amides: Tris(tert-butoxy)silanol reacts with various metal alkyl
amides, such as tetrakis(dimethylamino)-hafnium, to act as a precursor for the vapor
deposition of metal silicates.[5][9][10][14][15][16]

o Atomic Layer Deposition (ALD) of Silicon Dioxide: It serves as a crucial precursor for the
ALD of highly conformal silicon dioxide (SiO2) thin films.[9][10][12][14] In this process, it
reacts with a surface, often catalyzed by a compound like trimethylaluminum (TMA), to
deposit SiO2 layers.[12]
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Experimental Protocols

The following are generalized experimental protocols for the determination of the key chemical
and physical properties of Tris(tert-butoxy)silanol.

Determination of Melting Point (Capillary Method)

This method is used to determine the temperature at which the solid Tris(tert-butoxy)silanol
transitions to a liquid.

o Apparatus: Melting point apparatus (e.g., Mel-Temp) or Thiele tube, capillary tubes,
thermometer.

e Procedure:
o Ensure the Tris(tert-butoxy)silanol sample is dry and finely powdered.
o Seal one end of a capillary tube by heating it in a flame.

o Introduce a small amount of the powdered sample into the open end of the capillary tube
and pack it down by tapping.

o Place the capillary tube in the heating block of the melting point apparatus or attach it to a
thermometer and place it in a Thiele tube.

o Heat the apparatus slowly, at a rate of approximately 1-2 °C per minute, when
approaching the expected melting point.

o Record the temperature at which the first drop of liquid appears and the temperature at
which the entire sample becomes a clear liquid. This range is the melting point.

Determination of Boiling Point (Distillation Method)

This method is suitable for determining the boiling point of Tris(tert-butoxy)silanol at

atmospheric or reduced pressure.
o Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle.

e Procedure:
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o Place a sample of Tris(tert-butoxy)silanol and a few boiling chips in the distillation flask.

o Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just
below the side arm of the distillation flask.

o Begin heating the flask gently with the heating mantle.

o Observe the temperature as the liquid begins to boil and the vapor condenses on the
thermometer bulb.

o The boiling point is the stable temperature at which the liquid and vapor are in equilibrium,
and a steady stream of distillate is collected in the receiving flask.

Infrared (IR) Spectroscopy (Thin Solid Film Method)

This technique is used to identify the functional groups present in Tris(tert-butoxy)silanol.

o Apparatus: FT-IR spectrometer, salt plates (e.g., NaCl or KBr), volatile solvent (e.g.,
methylene chloride or acetone).

e Procedure:

o Dissolve a small amount of Tris(tert-butoxy)silanol in a few drops of a volatile solvent.

[e]

Apply a drop of the solution to the surface of a clean, dry salt plate.

o

Allow the solvent to evaporate completely, leaving a thin film of the solid sample on the
plate.

o

Place the salt plate in the sample holder of the FT-IR spectrometer.

[¢]

Acquire the IR spectrum over the desired wavenumber range (typically 4000-400 cm™1).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure of Tris(tert-
butoxy)silanol.

o Apparatus: NMR spectrometer, NMR tubes, deuterated solvent (e.g., CDCIs).
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e Procedure:

o Dissolve an appropriate amount of Tris(tert-butoxy)silanol in a deuterated solvent in a
clean, dry NMR tube.

o Place the NMR tube in the spectrometer's probe.

o Acquire the *H and 13C NMR spectra according to the instrument's standard operating
procedures. For organosilicon compounds, 2°Si NMR can also be performed to provide
further structural information.

Visualizations
Logical Workflow for Chemical Characterization

The following diagram illustrates a typical workflow for the chemical characterization of a
compound like Tris(tert-butoxy)silanol.
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Caption: Workflow for the synthesis and characterization of Tris(tert-butoxy)silanol.

Atomic Layer Deposition (ALD) Cycle using Tris(tert-
butoxy)silanol

This diagram illustrates a simplified cycle of Atomic Layer Deposition (ALD) for silicon dioxide
using Tris(tert-butoxy)silanol and a metal catalyst like trimethylaluminum (TMA).
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— T
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Click to download full resolution via product page

Caption: A simplified schematic of an ALD cycle for SiO2z deposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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